![molecular formula C23H32N4O B5111376 N-cyclopropyl-1'-(1H-indol-3-ylmethyl)-1,4'-bipiperidine-4-carboxamide](/img/structure/B5111376.png)
N-cyclopropyl-1'-(1H-indol-3-ylmethyl)-1,4'-bipiperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclopropyl-1'-(1H-indol-3-ylmethyl)-1,4'-bipiperidine-4-carboxamide is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. This compound is also known by its chemical name, ABT-639, and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments, and future directions for research.
Mechanism of Action
The mechanism of action of N-cyclopropyl-1'-(1H-indol-3-ylmethyl)-1,4'-bipiperidine-4-carboxamide involves the modulation of various neurotransmitter systems in the brain. Specifically, this compound has been shown to interact with the alpha-2 delta subunit of voltage-gated calcium channels, which are involved in the regulation of neurotransmitter release.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in animal models. This compound has been shown to have potent analgesic, anti-inflammatory, and anti-convulsant effects, as well as anxiolytic and antidepressant effects. Additionally, it has been shown to have a favorable safety profile in preclinical studies.
Advantages and Limitations for Lab Experiments
The advantages of using N-cyclopropyl-1'-(1H-indol-3-ylmethyl)-1,4'-bipiperidine-4-carboxamide in lab experiments include its potent pharmacological effects and favorable safety profile. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
For research on N-cyclopropyl-1'-(1H-indol-3-ylmethyl)-1,4'-bipiperidine-4-carboxamide include further investigation of its potential applications in various fields, as well as the development of more potent and selective analogs. Additionally, research on the long-term safety and efficacy of this compound is needed to fully understand its potential as a therapeutic agent.
Synthesis Methods
The synthesis of N-cyclopropyl-1'-(1H-indol-3-ylmethyl)-1,4'-bipiperidine-4-carboxamide involves a multi-step process that has been detailed in various scientific publications. The most common method of synthesis involves the reaction of 1-(1H-indol-3-ylmethyl)piperidine with cyclopropyl isocyanate, followed by the addition of 4-fluorobenzoyl chloride to form the final product.
Scientific Research Applications
The scientific research community has shown a great deal of interest in N-cyclopropyl-1'-(1H-indol-3-ylmethyl)-1,4'-bipiperidine-4-carboxamide due to its potential applications in various fields. This compound has been studied for its potential use as an analgesic, anti-inflammatory, and anti-convulsant agent. Additionally, it has been investigated for its potential use in treating anxiety and depression.
properties
IUPAC Name |
N-cyclopropyl-1-[1-(1H-indol-3-ylmethyl)piperidin-4-yl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32N4O/c28-23(25-19-5-6-19)17-7-13-27(14-8-17)20-9-11-26(12-10-20)16-18-15-24-22-4-2-1-3-21(18)22/h1-4,15,17,19-20,24H,5-14,16H2,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGRZAXNTDYLPSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2CCN(CC2)C3CCN(CC3)CC4=CNC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.